Cas no 855936-86-6 (2-3-(prop-1-en-2-yl)phenylacetic acid)

• Product Name: 2-3-(prop-1-en-2-yl)phenylacetic acid
• CAS No: 855936-86-6
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 5226335
• Update Time: 2025-11-01

2-3-(prop-1-en-2-yl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-(1-methylethenyl)-
• 2-3-(prop-1-en-2-yl)phenylacetic acid

• Inchi： 1S/C11H12O2/c1-8(2)10-5-3-4-9(6-10)7-11(12)13/h3-6H,1,7H2,2H3,(H,12,13)
• InChI Key： GCVRBHSDDXOUQG-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=CC(C(C)=C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes

Additional information on 2-3-(prop-1-en-2-yl)phenylacetic acid

Recent Advances in the Study of 2-3-(prop-1-en-2-yl)phenylacetic acid (CAS: 855936-86-6) in Chemical Biology and Pharmaceutical Research

The compound 2-3-(prop-1-en-2-yl)phenylacetic acid (CAS: 855936-86-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The discussion is based on peer-reviewed studies and industry reports published within the last two years, ensuring the relevance and accuracy of the information presented.

Recent studies have highlighted the unique structural features of 2-3-(prop-1-en-2-yl)phenylacetic acid, which contribute to its bioactivity. The compound's phenylacetic acid core, combined with the prop-1-en-2-yl substituent, allows for interactions with various biological targets, including enzymes and receptors involved in inflammatory and metabolic pathways. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound, facilitating further pharmacological evaluations.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological pathways. For instance, one study reported that 2-3-(prop-1-en-2-yl)phenylacetic acid exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Another investigation revealed its potential as an analgesic agent, with significant pain-relieving properties observed in animal models of neuropathic pain. These findings suggest that the compound could be a promising candidate for the development of new therapeutics targeting chronic inflammatory conditions and pain management.

Despite these promising results, challenges remain in the development of 2-3-(prop-1-en-2-yl)phenylacetic acid as a drug. Pharmacokinetic studies indicate that the compound has moderate bioavailability and may require structural modifications to improve its metabolic stability and tissue distribution. Additionally, further toxicological assessments are needed to ensure its safety profile before advancing to clinical trials. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations and enhance the compound's therapeutic potential.

In conclusion, 2-3-(prop-1-en-2-yl)phenylacetic acid (CAS: 855936-86-6) represents a promising area of research in chemical biology and pharmaceutical science. Its unique structural properties and demonstrated bioactivity make it a valuable candidate for further investigation. Continued efforts in synthetic optimization, pharmacological evaluation, and formulation development will be crucial in unlocking its full therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in medicine.